Cas no 75158-84-8 (5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester)

5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester structure
75158-84-8 structure
Product Name:5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester
CAS No:75158-84-8
MF:C11H10O4
MW:206.194703578949
CID:1772557
PubChem ID:11074532
Update Time:2025-04-21

5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester
    • DB-087898
    • 75158-84-8
    • SCHEMBL2045384
    • Inchi: 1S/C11H10O4/c1-13-10-7-5-6-15-9(7)4-3-8(10)11(12)14-2/h3-6H,1-2H3
    • InChI Key: GQDPIEDLIYRPIE-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1C=CC(C(=O)OC)=C2OC

Computed Properties

  • Exact Mass: 206.0579
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.67
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd